Cas no 2097872-27-8 (2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide)

• Product Name: 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide
• CAS No: 2097872-27-8
• MF: C₁₉H₂₀BrN₃O₂S
• MW: 434.350002288818
• CID: 6125004
• PubChem ID: 126852897
• Update Time: 2025-06-13

2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide
• F6525-6022
• 2097872-27-8
• 2-bromo-N-{2-[3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-5-methoxybenzamide
• AKOS032466315
• 2-bromo-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-5-methoxybenzamide

• Inchi： 1S/C19H20BrN3O2S/c1-12-18(17-5-4-10-26-17)13(2)23(22-12)9-8-21-19(24)15-11-14(25-3)6-7-16(15)20/h4-7,10-11H,8-9H2,1-3H3,(H,21,24)
• InChI Key： WCBNPQNSLNZADZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCCN1C(C)=C(C2=CC=CS2)C(C)=N1)=O)OC

Computed Properties

• Exact Mass: 433.04596g/mol
• Monoisotopic Mass: 433.04596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.4Ų

Additional information on 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide

Comprehensive Analysis of 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide (CAS No. 2097872-27-8)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide (CAS No. 2097872-27-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrazole and thiophene moieties, represents a promising scaffold for drug discovery. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting various diseases.

The molecular structure of 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide combines a brominated benzamide core with a 3,5-dimethylpyrazole subunit, linked via an ethyl spacer. This design enhances its binding affinity to specific biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Recent publications highlight its potential in modulating enzyme inhibition and receptor interactions, aligning with current trends in precision medicine and personalized therapy.

One of the most searched questions in the scientific community revolves around the synthetic pathways for CAS No. 2097872-27-8. Optimized methods often involve multi-step reactions, including amide coupling and heterocyclic ring formation, to achieve high yields and purity. The compound's solubility and stability under physiological conditions are also critical factors, as they influence its pharmacokinetic profile. These aspects are frequently explored in drug formulation discussions, especially in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

Another hot topic is the application of 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide in cancer research. Preliminary studies suggest its potential as a small-molecule inhibitor for specific kinase pathways, which are often dysregulated in malignancies. This aligns with the growing demand for targeted therapies that minimize off-target effects. Additionally, its thiophene component has been linked to anti-inflammatory properties, expanding its relevance to autoimmune disease research.

From an industrial perspective, the scalability of CAS No. 2097872-27-8 production is a key concern. Manufacturers are investing in green chemistry approaches to reduce waste and improve efficiency, reflecting broader trends in sustainable pharmaceutical synthesis. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure compliance with regulatory standards, a topic frequently queried in quality control forums.

In summary, 2-bromo-N-{2-3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}-5-methoxybenzamide (CAS No. 2097872-27-8) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to material science—underscore its importance in contemporary research. As interest in heterocyclic compounds continues to rise, this molecule is poised to remain a focal point for scientists and industry professionals alike.